Cas no 2361683-73-8 (5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one)

• Product Name: 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one
• CAS No: 2361683-73-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 5327499
• Update Time: 2025-07-23

5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one

• Inchi： 1S/C7H6F3NO/c8-7(9,10)3-5-1-2-6(12)11-4-5/h1-2,4H,3H2,(H,11,12)
• InChI Key： DBALAAIWERIZPI-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(CC(F)(F)F)C=C1

Additional information on 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one

Introduction to 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one (CAS No. 2361683-73-8) and Its Emerging Applications in Chemical Biology

5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one, identified by the chemical identifier CAS No. 2361683-73-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The unique structural features of this molecule, particularly the presence of a trifluoroethyl group and a pyridin-2-one core, endow it with distinct physicochemical properties that make it a valuable scaffold for the development of novel bioactive agents. This compound has been explored in various contexts, including drug discovery, material science, and catalysis, reflecting its versatility and potential utility.

The trifluoroethyl moiety is a key structural element in 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one, contributing to its lipophilicity and metabolic stability. Fluorine atoms are known to influence the electronic and steric properties of molecules, often enhancing their binding affinity to biological targets. In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles, such as increasing bioavailability and resistance to degradation. The incorporation of fluorine into pharmaceuticals has been widely documented to enhance their therapeutic efficacy.

Recent studies have highlighted the potential of 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one as a building block for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have investigated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridin-2-one scaffold is particularly noteworthy, as it is a common motif found in many bioactive molecules. Its nitrogen-rich structure allows for hydrogen bonding interactions with biological targets, making it an ideal platform for designing selective ligands.

In addition to its applications in drug discovery, 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one has been explored in material science for its ability to act as a ligand in transition metal catalysis. The fluorinated substituents can stabilize metal centers and influence reaction outcomes, making this compound useful in cross-coupling reactions and other synthetic transformations. The growing interest in green chemistry has also prompted researchers to investigate fluorinated compounds as alternatives to traditional catalysts, with the aim of improving reaction efficiency and sustainability.

The synthesis of 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of this molecule, often through palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. These advances have made it feasible to explore derivatives of this compound with tailored properties for specific applications.

One of the most compelling aspects of 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one is its potential in modulating biological processes through interaction with proteins and enzymes. The combination of the trifluoroethyl group and the pyridin-2-one core creates a molecular entity that can engage with multiple targets simultaneously. This polyvalency is particularly advantageous in drug design, where simultaneous modulation of several pathways can lead to synergistic therapeutic effects.

Emerging research suggests that 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one may have applications beyond traditional pharmaceuticals. For example, its ability to form stable complexes with metal ions has led to investigations into its use as a sensor or chelating agent. These applications are particularly relevant in diagnostic chemistry and environmental monitoring, where precise detection of metal ions is essential.

The future prospects for 5-(2,2,2-Trifluoroethyl)-1H-pyridin-2-one are promising, with ongoing studies exploring its role in novel therapeutic strategies and advanced materials. As our understanding of fluorinated compounds continues to grow, it is likely that this molecule will play an increasingly important role in both academic research and industrial applications.